molecular formula C16H13FO B8284009 7-(4-Fluorophenyl)-1-tetralone

7-(4-Fluorophenyl)-1-tetralone

Cat. No. B8284009
M. Wt: 240.27 g/mol
InChI Key: STDFLVDHGLTCOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-(4-Fluorophenyl)-1-tetralone is a useful research compound. Its molecular formula is C16H13FO and its molecular weight is 240.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-(4-Fluorophenyl)-1-tetralone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-Fluorophenyl)-1-tetralone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-(4-Fluorophenyl)-1-tetralone

Molecular Formula

C16H13FO

Molecular Weight

240.27 g/mol

IUPAC Name

7-(4-fluorophenyl)-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C16H13FO/c17-14-8-6-11(7-9-14)13-5-4-12-2-1-3-16(18)15(12)10-13/h4-10H,1-3H2

InChI Key

STDFLVDHGLTCOW-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=C(C=C2)C3=CC=C(C=C3)F)C(=O)C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under argon atmosphere, a mixture of 7-(trifluoromethanesulfoxy)-1-tetralone (17.5 g), 4-fluorophenyl borate (10.0 g), potassium carbonate (16.6 g), toluene (500 ml), ethanol (50 ml) and water (50 ml) was stirred at room temperature for 30 minutes, and to the mixture was added tetrakis(triphenylphosphine)palladium (2.08 g). The mixture was refluxed for 14 hours. The reaction mixture was cooled to room temperature. The organic layer was separated, dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/toluene=1/10) to give 7-(4-fluorophenyl)-1-tetralone (13.8 g) as brown oil.
[Compound]
Name
7-(trifluoromethanesulfoxy)-1-tetralone
Quantity
17.5 g
Type
reactant
Reaction Step One
Name
4-fluorophenyl borate
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2.08 g
Type
catalyst
Reaction Step Two

Synthesis routes and methods II

Procedure details

Under argon atmosphere, a mixture of 7-(trifluromethanesulfoxy)-1-tetralone (17.5 g), 4-fluorophenyl borate (10.0 g), potassium carbonate (16.6 g), toluene (500 ml), ethanol (50 ml) and water (50 ml) was stirred at room temperature for 30 minutes, and to the mixture was added tetrakis (triphenylphosphine)palladium (2.08 g). The mixture was refluxed for 14 hours. The reaction mixture was cooled to room temperature. The organic layer was separated, dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/toluene=1/10) to give 7-(4-fluorophenyl)-1-tetralone (13.8 g) as brown oil.
[Compound]
Name
7-(trifluromethanesulfoxy)-1-tetralone
Quantity
17.5 g
Type
reactant
Reaction Step One
Name
4-fluorophenyl borate
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
[Compound]
Name
tetrakis (triphenylphosphine)palladium
Quantity
2.08 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.